![molecular formula C12H15NO2 B363910 4-Piperidin-1-yl-benzoic acid CAS No. 22090-24-0](/img/structure/B363910.png)
4-Piperidin-1-yl-benzoic acid
Overview
Description
4-Piperidin-1-yl-benzoic acid is a 4-aryl piperidine useful as a semi-flexible linker in PROTAC development for targeted protein degradation .
Synthesis Analysis
A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Chemical Reactions Analysis
Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . The structure-activity relationship showed that the presence of halogen, carboxyl, nitro, or methyl groups on ring B increased the cytotoxicity of the Piperidine derivatives .Physical And Chemical Properties Analysis
Benzoic acid, a related compound, is soluble in water, and the solubility at 25°C and 100°C is 3.44 g/L and 56.31 g/L respectively. It is also soluble in benzene, carbon tetrachloride, acetone, and alcohols .Scientific Research Applications
Hybrid Compound Synthesis : 4-Piperidin-1-yl-benzoic acid derivatives have been used in the synthesis of hybrid compounds. A study demonstrated the synthesis of hybrid systems containing pharmacophoric fragments of reagents like 4-[(1-oxo-3,4-dihydro-2H-naphmalen-2-ylidene)methyl]benzoic acid, which involved the formation of a condensed dihydropyran structure and its subsequent aromatization into a benzodihydrochromenilium salt (Ivanova, Kanevskaya, & Fedotova, 2019).
Antidepressant Metabolism Study : In a study on the metabolism of a novel antidepressant, Lu AA21004, a benzoic acid derivative [3-methyl-4-(2-piperazin-1-yl-phenysulfanyl)-benzoic acid (Lu AA34443)] was identified as a metabolite. This research highlighted the role of various enzymes in the oxidative metabolism of Lu AA21004, offering insights into the metabolic pathways of related compounds (Hvenegaard et al., 2012).
Synthesis of Spirooxindoles : A protocol using 4-(trifluoromethyl)benzoic acid for the direct functionalization of N-H/α,α,β,β-C(sp3)-H of piperidine has been reported. This method facilitates the synthesis of spirooxindoles bearing 3-substituted oxindole moieties, highlighting the utility of related benzoic acid compounds in organic synthesis (Du et al., 2017).
Corrosion Inhibition Study : Derivatives of Piperine, including 5-(1,3-benzodioxol-5-yl)-1-(piperidin-1-yl) benzoic acid, have been studied for their potential as green corrosion inhibitors on iron surfaces. This research provided insights into the interaction of these compounds with iron and their potential application in corrosion prevention (Belghiti et al., 2018).
Crystal Structure Analysis : The crystal structure of a related compound, 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, was analyzed to understand the conformation of its molecular structure. This kind of study is crucial for determining the physical and chemical properties of related benzoic acid derivatives (Faizi, Ahmad, & Golenya, 2016).
Benzamide Derivative Synthesis and Anti-Fatigue Effects : A series of benzamide derivatives including 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine were synthesized and their crystal structures analyzed. These compounds showed potential applications in identifying binding sites for modulators of certain receptors, and they demonstrated anti-fatigue effects in animal models (Wu et al., 2014).
Safety and Hazards
The safety data sheet for 4-Piperidin-1-yl-benzoic acid suggests avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. It recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Future Directions
Piperidine nucleus is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications . Jin et al. synthesized a series of N-(piperidine-4-yl) benzamide compounds and investigated their effect against cancer cells . This suggests that 4-Piperidin-1-yl-benzoic acid and its derivatives could have potential applications in drug discovery and development.
Mechanism of Action
Target of Action
4-Piperidin-1-yl-benzoic acid, also known as 4-(piperidin-1-yl)benzoic acid, is a 4-aryl piperidine . Piperidine derivatives are utilized in various therapeutic applications, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant agents . .
Mode of Action
It is known to be useful as a semi-flexible linker in protac (proteolysis targeting chimera) development for targeted protein degradation . PROTACs work by recruiting an E3 ubiquitin ligase to a target protein, leading to ubiquitination and subsequent degradation of the target protein by the proteasome.
properties
IUPAC Name |
4-piperidin-1-ylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c14-12(15)10-4-6-11(7-5-10)13-8-2-1-3-9-13/h4-7H,1-3,8-9H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGJNUESQBVPXAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22090-24-0 | |
Record name | 4-(piperidin-1-yl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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